Carbonic acid barium salt (1:1)

• CAS No.: 513-77-9
• Product Name: Carbonic acid barium salt (1:1)
• Molecular Formula: BaCO3; CBaO3
• Molecular Weight: 197.34 g/mol
• IUPAC Name: barium(2+);carbonic acid
• Standard InChI: InChI=1S/CH2O3.Ba/c2-1(3)4;/h(H2,2,3,4);/q;+2
• Standard InChIKey: AYJRCSIUFZENHW-UHFFFAOYSA-L
• Impurities: 0.06-0.12% total sulfur as S /Commercial material/
• SMILES: C(=O)(O)O.[Ba+2]
• Canonical SMILES: C(=O)([O-])[O-].[Ba+2]
• Colorform: White, heavy powde
• Density: 4.3 at 68 °F (USCG, 1999); 4.308 g/cu cm; 4.43 g/cm³
• Melting Point: 1380 °C (decomposes); No melting point; decomposes at >1300 °C
• Physical Description: Barium carbonate is a white powder. It is insoluble in water and soluble in most acids, with the exception of sulfuric acid. It has a specific gravity of 4.275. It is toxic by ingestion.; DryPowder; Liquid; WHITE CRYSTALLINE POWDER.
• Description: Barium carbonate is a white powder. It is insoluble in water and soluble in most acids, with the exception of sulfuric acid. It has a specific gravity of 4.275. It is toxic by ingestion.
• Shelf Life: Thermally stable
• Solubility: In water, 0.0014 g/100 g at 20 °C; Slightly soluble (1:1000) in carbon dioxide-water; soluble in dilute hydrochloric acid, nitric acid or acetic acid; soluble in ammonium chloride or ammonium nitrate solutions; Insoluble in sulfuric acid; Insoluble in ethanol; Solubility in water, g/100ml at 20 °C: 0.002 (very poor)
• Synonyms: barium carbonate
• Vapor Pressure: Essentially zero
• PubChem Compound: 21917305
• Last Modified: Nov 12 2021